Argon
Overview
Description
Argon is a chemical element with the symbol Ar and atomic number 18 . It is in group 18 of the periodic table and is a noble gas . Argon is colorless, odorless, and tasteless . It is the third most abundant gas in Earth’s atmosphere, at 0.934% (9340 ppmv) .
Synthesis Analysis
Argon is produced industrially by cryogenically distilling air . Nearly all argon in Earth’s atmosphere is radiogenic argon-40, derived from the decay of potassium-40 in Earth’s crust .Molecular Structure Analysis
Argon is a monoatomic gas with the electron configuration [Ne] 3s2 3p6 . It has an atomic weight of 39.948 .Chemical Reactions Analysis
Argon is a noble gas and does not react with any other element. It does not even react at high temperatures or under any other special conditions . Argon is chemically inert under most conditions and forms no confirmed stable compounds at room temperature .Physical And Chemical Properties Analysis
Argon is a colorless and odorless gas that is totally inert to other substances . It has a density of 1.784 g/L at standard conditions . Argon is affected by an external magnetic field and is diamagnetic . Argon is water soluble . It is non-flammable and has very low thermal conductivity .Scientific Research Applications
Geochronology and Thermochronology
Argon-40 plays a crucial role in potassium-argon dating , a method used to determine the age of rocks and minerals from the quantity of argon and the decay of potassium-40 to argon-40 . This technique is widely used in geochronology and thermochronology to date geological events such as volcanic eruptions and to understand the thermal history of a region.
Neutrino Detection
In the field of particle physics, liquid argon is used as a target medium in neutrino detectors. The interaction between neutrinos and the nuclei of argon atoms can be observed through the scintillation light produced, which is then detected by photomultiplier tubes . This application is pivotal in experiments aiming to understand the properties of neutrinos and search for dark matter.
Radiation Detectors and Dark Matter Searches
Argon-40 is utilized in two-phase detectors that are designed to detect ionized electrons produced during particle interactions. These detectors are significant in the search for Weakly Interacting Massive Particles (WIMPs), which are hypothetical components of dark matter .
Inert Gas Environments
In various scientific experiments, an inert atmosphere is required to prevent reactions with oxygen or other gases. Argon, due to its inertness, is often used to create such environments in laboratories, ensuring that chemical analyses and reactions can be conducted without interference .
Medical Applications
In the medical field, argon is used in cryosurgery to destroy tissue such as cancer cells. It’s also employed in argon plasma coagulation, a procedure used to control bleeding from certain lesions in the gastrointestinal tract .
Industrial Processes
Argon is used in industrial processes such as arc welding, where it provides an inert atmosphere to protect the weld area from atmospheric gases. This prevents oxidation and ensures the strength and quality of the weld .
Lighting
While not directly related to Argon-40, argon gas is used in lighting. It fills incandescent and fluorescent light bulbs, where it acts as a preservative for the filament and improves energy efficiency .
Mechanism of Action
Target of Action
Argon, a noble gas, is generally regarded as chemically inert . It has been found to exert biological properties, notably neuroprotective and organoprotective effects . The primary targets of argon are believed to be larger proteins, protein cavities, or even receptors . In particular, argon has been suggested to trigger gamma-aminobutyric acid (GABA) neurotransmission by acting at the benzodiazepine binding site and possibly at multiple other discrete sites of the GABA A receptor .
Mode of Action
It has been proposed that argon exerts its effects through interactions with the gaba a receptor . This interaction may lead to changes in neuronal signaling, contributing to the neuroprotective effects observed in various models .
Biochemical Pathways
Argon’s neuroprotective effects have been linked to the modulation of various signaling pathways, including those involving mitogen-activated protein kinases, heat shock proteins, cytokines, and transcription factors .
Pharmacokinetics
Argon’s solubility in blood has been measured for pharmaceutical development , which could impact its bioavailability.
Result of Action
Argon has demonstrated neuroprotective and organoprotective effects in various in vitro and in vivo models . These effects include increased cell survival and improved neuronal function following injury . Argon has also shown protective effects against ischemic pathologies, such as cerebral ischemia, traumatic brain injury, and hypoxic ischemic encephalopathy .
Future Directions
properties
IUPAC Name |
argon | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ar | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKRFYHLGVUSROY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ar] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ar | |
Record name | ARGON | |
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Record name | ARGON, REFRIGERATED LIQUID (CRYOGENIC LIQUID) | |
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Record name | ARGON | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3052482, DTXSID30435907, DTXSID90745913, DTXSID40931147 | |
Record name | Argon | |
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Record name | Argon-40Ar | |
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Record name | (~36~Ar)Argon | |
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Record name | (~41~Ar)Argon | |
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Molecular Weight |
39.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Argon appears as a colorless odorless noncombustible gas. Heavier than air and can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. If liquefied, contact of the very cold liquid with water may cause violent boiling. If the water is hot, there is the possibility that a liquid "superheat" explosion may occur. Contacts with water in a closed container may cause dangerous pressure to build., Argon, refrigerated liquid (cryogenic liquid) appears as a colorless noncombustible liquid. Heavier than air. Contact may cause frostbite. May cause asphyxiation by displacement of air. Prolonged exposure to fire or intense heat may cause the container to rupture violently and rocket., Gas or Vapor; Liquid, Colourless, odourless, non-flammable gas, An inert gas that is colorless and odorless; [ACGIH] Heavier than air; [Burke, p. 90], Liquid, ODOURLESS COLOURLESS LIQUEFIED GAS. | |
Record name | ARGON | |
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Record name | Argon | |
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Record name | ARGON | |
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URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
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Record name | Argon | |
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Record name | Argon | |
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Boiling Point |
-185.847 °C, -185.9 °C | |
Record name | Argon, Elemental | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7902 | |
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Record name | ARGON | |
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Solubility |
Soluble in organic liquids, Solubility of gas in water at 20 °C: 33.6 cu cm/kg water, Argon is two and one half times as soluble in water as nitrogen, having about the same solubility as oxygen., Slightly soluble in water, Solubility in water, ml/100ml at 20 °C: 3.4 | |
Record name | Argon, Elemental | |
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Density |
1.633 g/L, Inert gas. Critical density: 535.7 kg/cu m, Solid: density (triple point): 1623 kg/cu m; heat of fusion (triple point):1.191 kJ/mol, exists as face-centered cubic crystals at normal pressure | |
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Vapor Density |
1.38 (Air = 1), Relative vapor density (air = 1): 1.66 | |
Record name | Argon, Elemental | |
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Product Name |
Argon | |
Color/Form |
Colorless monatomic gas | |
CAS RN |
7440-37-1, 1290046-39-7, 13965-95-2, 14163-25-8 | |
Record name | ARGON | |
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Record name | Argon | |
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Record name | Argon | |
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Melting Point |
-186.36 °C triple point (69 kPa), -189.4 °C, -189.2 °C | |
Record name | Argon, Elemental | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7902 | |
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Record name | Argon | |
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